N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-1-ethyl-5-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H15N5O3/c1-3-22-10(2)8-12(21-22)15(23)18-17-20-19-16(25-17)14-9-11-6-4-5-7-13(11)24-14/h4-9H,3H2,1-2H3,(H,18,20,23)
• InChI Key: DIAWNPUJIFFFMG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C(=O)NC2=NN=C(O2)C3=CC4=CC=CC=C4O3)C
• Molecular Formula: C17H15N5O3
• Molecular Weight: 337.33 g/mol

Description

The compound “N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide” is a complex organic molecule. It contains a benzofuran moiety, which is a heterocyclic compound. It also contains an oxadiazole ring and a pyrazole ring.

Synthesis Analysis

The synthesis of benzofuran derivatives has been a topic of interest in recent years. A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring can be constructed by proton quantum tunneling, which has fewer side reactions and high yield.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is composed of fused benzene and furan rings. The structure of the compound “N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide” would also include an oxadiazole ring and a pyrazole ring.

Chemical Reactions Analysis

Benzofuran compounds can undergo various chemical reactions. For example, a nickel-catalyzed intramolecular nucleophilic addition reaction of aryl halides to aryl ketones can provide benzofuran derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary widely. For example, 5-MAPB, a benzofuran derivative, is a white crystalline solid, stable at room temperature, and soluble in alcohol and ether solvents.

Scientific Research Applications

Antibacterial Activity

. . This suggests that “N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide” could potentially be used in the development of new antibacterial drugs.

Anticancer Activity

. . This suggests a potential application of the compound in cancer treatment.

Anti-inflammatory and Analgesic Activity

. This suggests that the compound could potentially be used in the treatment of conditions involving inflammation and pain.

Antioxidant Activity

. This suggests that the compound could potentially be used in the treatment of conditions related to oxidative stress.

Antidepressant and Anti-anxiety Activity

. This suggests that the compound could potentially be used in the treatment of mental health disorders such as depression and anxiety.

Anti-aging Activity

. This suggests that the compound could potentially be used in anti-aging treatments.

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound contains a benzofuran moiety, which is a common structural unit of various biologically active natural medicines and synthetic chemical raw materials . Benzofuran compounds have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran derivatives have been shown to exhibit a wide range of biological activities, suggesting that they may interact with multiple targets . For example, some benzofuran derivatives have been found to have significant cell growth inhibitory effects against various types of cancer cells .

Biochemical Pathways

Given the broad range of biological activities exhibited by benzofuran derivatives, it is likely that this compound affects multiple pathways .

Pharmacokinetics

The pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME), are currently unknown. Improved bioavailability is one of the targets achieved with most of the more recent benzofuran derivatives, allowing for once-daily dosing .

Result of Action

Benzofuran derivatives have been shown to exhibit a wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may have a variety of effects at the molecular and cellular levels.

Safety and Hazards

The safety and hazards associated with benzofuran derivatives can vary depending on the specific compound. For example, the safety data sheet for 2-Benzofuranyl methyl ketone indicates that it is not a hazardous substance or mixture.

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their strong biological activities and potential applications. Future research may focus on developing new benzofuran derivatives with improved bioavailability and fewer side effects.